3-[(2-Methyloxolan-3-yl)amino]propan-1-ol

• Molecular Formula: C8H17NO2
• Molecular Weight: 159.23 g/mol
• IUPAC Name: 3-[(2-methyloxolan-3-yl)amino]propan-1-ol
• InChI: InChI=1S/C8H17NO2/c1-7-8(3-6-11-7)9-4-2-5-10/h7-10H,2-6H2,1H3
• InChI Key: NNMRWZVDUREXIB-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCO1)NCCCO

Description

3-[(2-Methyloxolan-3-yl)amino]propan-1-ol is a chemical compound of interest in organic and medicinal chemistry research. Its structure features a propan-1-ol chain linked to a 2-methyloxolane (a tetrahydrofuran derivative) ring via an amino group, presenting researchers with a multifunctional scaffold . This molecular architecture, containing both amino and alcohol functional groups, makes it a potential intermediate or building block in synthetic chemistry. Researchers can exploit this compound for the synthesis of more complex molecules, particularly in developing pharmaceuticals or ligands for biological targets. The presence of the oxolane ring, a common motif in bioactive molecules, may contribute to its pharmacokinetic properties. Specific applications, mechanism of action, and detailed research value for this compound are not currently well-documented in the literature, indicating a significant opportunity for exploratory investigation. As a reagent, it is well-suited for method development, chemical library synthesis, and structure-activity relationship (SAR) studies. This product is provided for research purposes as a high-purity compound to support scientific discovery. FOR RESEARCH USE ONLY. Not for use in diagnostic or therapeutic procedures for humans or animals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-Methyloxolan-3-yl)amino]propan-1-ol typically involves the reaction of 2-methyloxolane with an appropriate amine and a propanol derivative. The reaction conditions often include the use of a catalyst and controlled temperature to ensure the desired product is obtained with high purity .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale chemical reactors where the reactants are combined under optimized conditions. The process may include steps such as distillation and purification to isolate the final product .

Chemical Reactions Analysis

Types of Reactions

3-[(2-Methyloxolan-3-yl)amino]propan-1-ol can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The amino group can be reduced to form an amine.

Substitution: The hydroxyl group can be substituted with other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various halides for substitution reactions. The conditions typically involve controlled temperatures and the use of solvents to facilitate the reactions .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde, while reduction may produce a primary or secondary amine .

Scientific Research Applications

3-[(2-Methyloxolan-3-yl)amino]propan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It can be used in the study of biochemical pathways and enzyme interactions.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(2-Methyloxolan-3-yl)amino]propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to various biological effects. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The table below summarizes key structural and physicochemical properties of 3-[(2-Methyloxolan-3-yl)amino]propan-1-ol and related compounds:

Compound Name	Substituent/Group	Molecular Formula	Molecular Weight	Key Structural Features
3-[(2-Methyloxolan-3-yl)amino]propan-1-ol	2-Methyloxolan-3-yl	C₇H₁₅NO₂	145.20 g/mol	Cyclic ether, amino alcohol
ADS-003 ()	3-(Methylamino)propan-1-ol	C₄H₁₂N₂O	104.15 g/mol	Linear chain, methylamino group
IV-9 ()	2-Chloro-3-nitropyridin-4-yl	C₉H₁₁ClN₃O₃	245.66 g/mol	Pyridine ring, nitro, chloro substituents
3-Amino-3-[4-(propan-2-yloxy)phenyl]propan-1-ol ()	4-(Isopropoxy)phenyl	C₁₂H₁₉NO₂	209.28 g/mol	Aromatic ether, branched alkyl chain
3-[(5-Chloro-2-nitrophenyl)amino]propan-1-ol ()	5-Chloro-2-nitrophenyl	C₉H₁₁ClN₂O₃	230.65 g/mol	Nitro, chloro, planar aromatic system

Key Observations:

• Cyclic vs.
• Aromatic vs. Aliphatic Substituents : Compounds with aromatic systems () exhibit higher molecular weights and lipophilicity, which may influence blood-brain barrier penetration.

Biological Activity

3-[(2-Methyloxolan-3-yl)amino]propan-1-ol is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article provides a comprehensive overview of its biological activities, including synthesis methods, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 3-[(2-Methyloxolan-3-yl)amino]propan-1-ol is represented as C₇H₁₅NO₂, indicating the presence of nitrogen and oxygen atoms within its structure. The compound features a unique branched aliphatic chain, which contributes to its steric properties and potential biological interactions.

Biological Activities

1. Antinociceptive Properties

Research has demonstrated that compounds similar to 3-[(2-Methyloxolan-3-yl)amino]propan-1-ol exhibit antinociceptive effects in various rodent models. For instance, functionalized amino acids have been synthesized that inhibit GABA uptake, leading to pain relief in neuropathic pain models. These compounds showed significant activity without inducing motor deficits, suggesting a favorable safety profile for potential therapeutic applications .

2. Inhibition of GABA Transporters

Studies indicate that derivatives of this compound can act as inhibitors of GABA transporters (GATs), which are crucial for regulating GABA levels in the central nervous system. In vitro evaluations have shown that certain synthesized compounds can effectively reduce GABA uptake by more than 50% at specific concentrations, indicating their potential as therapeutic agents for conditions like anxiety and epilepsy .

3. Antiproliferative Effects

The compound has also been linked to antiproliferative activity, particularly against cancer cell lines. It is believed to induce apoptosis through various pathways, including mitochondrial pathways and caspase activation, thereby reducing tumor growth .

The biological activities of 3-[(2-Methyloxolan-3-yl)amino]propan-1-ol can be attributed to several mechanisms:

• GABAergic Modulation : By inhibiting GABA transporters, the compound increases GABA availability in synaptic clefts, enhancing inhibitory signaling in the brain.
• Cell Cycle Arrest : It may interfere with cell cycle progression in cancer cells by modulating cyclin-dependent kinases, leading to reduced proliferation rates.

Synthesis Methods

The synthesis of 3-[(2-Methyloxolan-3-yl)amino]propan-1-ol can be approached through various synthetic routes involving the reaction of appropriate amino acids with alkylating agents or through multi-step organic synthesis techniques. These methods aim to optimize yield and purity while ensuring the retention of biological activity.

Table 1: Summary of Biological Activities

Activity Type	Effect	Reference
Antinociceptive	Significant pain relief in rodent models
GABA Transporter Inhibition	Reduced GABA uptake by >50%
Antiproliferative	Induces apoptosis in cancer cell lines

Notable Research Findings

• Antinociceptive Studies : In vivo experiments demonstrated that certain derivatives exhibited significant pain relief without impairing motor functions in rodent models of neuropathic pain .
• GABA Transporter Activity : Compounds derived from this structure showed promising results in inhibiting GABA uptake across multiple transporter subtypes, indicating a broad therapeutic potential for neurological disorders .